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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Rubidium-87 (⁸⁷Rb), focusing on

its natural abundance, isotopic composition, and its significant applications in geochronology

and precision timekeeping. The document details the experimental methodologies used to

determine these properties and explores the fundamental principles behind its primary uses.

Natural Abundance and Isotopic Composition of
Rubidium-87
Naturally occurring rubidium is composed of two isotopes: the stable ⁸⁵Rb and the radioactive

⁸⁷Rb. Rubidium-87 is a primordial radionuclide, meaning it has existed in its current form since

before the Earth was formed.

Table 1: Isotopic Composition of Natural Rubidium

Isotope
Natural
Abundance
(atom %)

Atomic Mass
(amu)

Half-life (t₁/₂) Decay Product

⁸⁵Rb 72.17% 84.911789738 Stable -

⁸⁷Rb 27.83% 86.909180527 4.97 x 10¹⁰ years ⁸⁷Sr
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The long half-life of Rubidium-87 is a key characteristic that makes it invaluable for dating very

old geological samples. It undergoes beta decay, transforming into the stable isotope

Strontium-87 (⁸⁷Sr).

Experimental Determination of Isotopic Abundance
The precise determination of the isotopic abundance of rubidium is primarily achieved through

Thermal Ionization Mass Spectrometry (TIMS). This technique offers high precision and is

considered the gold standard for isotopic analysis of many elements, including rubidium.

Experimental Protocol: Thermal Ionization Mass
Spectrometry (TIMS)
Objective: To determine the precise isotopic ratio of ⁸⁷Rb to ⁸⁵Rb in a given sample.

Methodology:

Sample Preparation:

For geological samples, the rock or mineral is first crushed into a fine powder.

A precisely weighed amount of the powdered sample is dissolved in a mixture of strong

acids, typically hydrofluoric (HF) and nitric acid (HNO₃), to break down the silicate matrix.

The dissolved sample is then subjected to ion-exchange chromatography to chemically

separate rubidium and strontium from other elements. This is a critical step to avoid

isobaric interferences (elements with the same mass) during mass spectrometric analysis.

A common procedure involves using a cation-exchange resin from which rubidium and

strontium are selectively eluted using different acid concentrations. For instance, matrix

elements and rubidium can be removed from the resin using 6 M HNO₃, and then

strontium can be recovered with 0.05 M HNO₃.

Filament Loading:

A small, purified aliquot of the rubidium-containing solution is loaded onto a metal filament,

typically made of tantalum (Ta) or rhenium (Re).
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The filament is gently heated to evaporate the solvent, leaving a thin layer of the rubidium

salt.

Mass Spectrometry:

The filament is placed into the ion source of the TIMS instrument, which is then evacuated

to a high vacuum.

The filament is heated to a high temperature (typically >1000°C). At these temperatures,

the rubidium atoms are ionized, forming Rb⁺ ions.

The positively charged ions are then accelerated by an electric field and focused into a

narrow beam.

This ion beam passes through a strong magnetic field, which deflects the ions according

to their mass-to-charge ratio. Lighter ions (⁸⁵Rb⁺) are deflected more than heavier ions

(⁸⁷Rb⁺).

The separated ion beams are collected by detectors (e.g., Faraday cups), which measure

the intensity of each ion beam.

The ratio of the measured ion currents corresponds to the isotopic ratio of ⁸⁷Rb/⁸⁵Rb in the

sample.

Applications of Rubidium-87
The unique nuclear properties of Rubidium-87 have led to its use in two primary scientific

fields: geochronology and atomic clocks.

Rubidium-Strontium (Rb-Sr) Geochronology
The radioactive decay of ⁸⁷Rb to ⁸⁷Sr is a widely used method for dating rocks and minerals.

The technique relies on the isochron method, which allows for the determination of both the

age of the sample and the initial ⁸⁷Sr/⁸⁶Sr ratio.

The fundamental principle of the isochron method is that at the time of crystallization, different

minerals within the same rock will have the same initial ⁸⁷Sr/⁸⁶Sr ratio but will incorporate
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different amounts of rubidium and strontium. Over time, the amount of ⁸⁷Sr will increase in each

mineral in proportion to its initial ⁸⁷Rb content.

Experimental Workflow:

Sample Collection and Mineral Separation: A suite of co-genetic rock or mineral samples is

collected. The minerals are then separated based on their physical and magnetic properties.

Isotopic Analysis: The concentrations of Rb and Sr and the isotopic ratios of ⁸⁷Rb/⁸⁶Sr and

⁸⁷Sr/⁸⁶Sr are measured for each mineral sample using TIMS, as described in the protocol

above.

Isochron Plot: The measured ⁸⁷Sr/⁸⁶Sr ratios are plotted against the ⁸⁷Rb/⁸⁶Sr ratios. If the

samples have remained a closed system since their formation, the data points will form a

straight line called an isochron.

Age Calculation: The age of the sample is calculated from the slope of the isochron, and the

initial ⁸⁷Sr/⁸⁶Sr ratio is determined from the y-intercept.

Sample Preparation Isotopic Analysis Data Analysis

Rock/Mineral Sample Crushing & Pulverization Acid Dissolution Ion-Exchange Chromatography Thermal Ionization
Mass Spectrometry (TIMS)

Measure 87Rb/86Sr
and 87Sr/86Sr Isochron Plot Age & Initial Ratio

Calculation
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Workflow for Rubidium-Strontium Dating.

Rubidium Atomic Clocks
Rubidium-87 is a key component in vapor-cell atomic clocks, which are used in a wide range

of applications, including GPS satellites, telecommunications networks, and scientific research.

These clocks utilize the precise frequency of the hyperfine transition of the ⁸⁷Rb atom's ground

state to keep time with exceptional accuracy.
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A rubidium atomic clock works by locking the frequency of a quartz crystal oscillator to the

highly stable hyperfine transition frequency of ⁸⁷Rb atoms.

Key Components and their Functions:

⁸⁷Rb Lamp: Emits light that is used to optically pump the rubidium atoms into a specific

energy state.

⁸⁵Rb Filter Cell: Filters the light from the lamp to isolate the specific wavelength needed for

optical pumping of ⁸⁷Rb.

Resonance Cell: Contains ⁸⁷Rb vapor and a buffer gas. This is where the interaction with

microwaves occurs.

Microwave Cavity: Surrounds the resonance cell and applies a microwave field to the ⁸⁷Rb

atoms.

Photodetector: Measures the amount of light that passes through the resonance cell.

Crystal Oscillator: Provides the initial microwave frequency.

Feedback Loop: Adjusts the frequency of the crystal oscillator to match the hyperfine

transition frequency of the ⁸⁷Rb atoms.

When the microwave frequency from the oscillator matches the hyperfine transition frequency

of the ⁸⁷Rb atoms, the atoms absorb the microwaves, causing a detectable drop in the amount

of light reaching the photodetector. The feedback loop uses this signal to keep the oscillator

locked to the precise atomic frequency.
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Principle of a Rubidium Atomic Clock.
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Conclusion
Rubidium-87, despite its relatively low natural abundance, plays a crucial role in modern

science and technology. Its long half-life provides a reliable method for dating ancient

geological events, while the stability of its atomic transitions forms the basis for highly accurate

timekeeping. The experimental techniques developed to measure its isotopic composition have

not only enabled these applications but have also contributed to our broader understanding of

isotopic systems. For researchers, scientists, and professionals in drug development who rely

on precise analytical techniques and stable frequency standards, a thorough understanding of

the properties and applications of Rubidium-87 is essential.

To cite this document: BenchChem. [A Technical Guide to Rubidium-87: Natural Abundance,
Isotopic Composition, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240521#rubidium-87-natural-abundance-and-
isotopic-composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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